3-(3-Hydroxypropyl)cyclohex-2-en-1-one

• CAS No.: 61589-86-4
• Molecular Formula: C9H14O2
• Molecular Weight: 154.21 g/mol
• IUPAC Name: 3-(3-hydroxypropyl)cyclohex-2-en-1-one
• InChI: InChI=1S/C9H14O2/c10-6-2-4-8-3-1-5-9(11)7-8/h7,10H,1-6H2
• InChI Key: MKUIZYYUYYERFD-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=CC(=O)C1)CCCO

Description

3-(3-Hydroxypropyl)cyclohex-2-en-1-one is a cyclic enone derivative characterized by a cyclohexenone backbone substituted with a 3-hydroxypropyl group at position 2. The compound’s structure combines a conjugated α,β-unsaturated ketone system with a hydroxylated alkyl chain, which may confer unique physicochemical properties, such as enhanced solubility compared to non-polar analogs.

Preparation Methods

Synthetic Routes and Reaction Conditions:

Cyclization of 3-carbetoxy-6-chlorohept-5-en-2-one: This method involves the cyclization of 3-carbetoxy-6-chlorohept-5-en-2-one with sulfuric acid.

Oxidation of 1-methylcyclohex-1-ene: This route uses chromium trioxide in acetic acid to oxidize 1-methylcyclohex-1-ene.

Industrial Production Methods: Industrial production methods for similar compounds, such as cyclohexenone, often involve catalytic oxidation of cyclohexene using hydrogen peroxide and vanadium catalysts .

Chemical Reactions Analysis

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, typically using reagents like chromium trioxide.

Reduction: Reduction reactions can be performed using hydrogenation catalysts.

Substitution: Nucleophilic substitution reactions are common, especially at the carbonyl carbon.

Common Reagents and Conditions:

Oxidation: Chromium trioxide in acetic acid.

Reduction: Hydrogenation using palladium or platinum catalysts.

Substitution: Organocopper reagents for nucleophilic conjugate addition.

Major Products:

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols.

Substitution: Formation of substituted cyclohexenones.

Scientific Research Applications

Chemistry:

Intermediate in Organic Synthesis: Used in the synthesis of various pharmaceuticals and fragrances.

Biology:

Biochemical Studies: Utilized in studies involving enzyme-catalyzed reactions.

Medicine:

Drug Development: Potential intermediate in the synthesis of bioactive compounds.

Industry:

Fragrance Industry: Used in the production of fragrance compounds.

Mechanism of Action

The mechanism of action for 3-(3-Hydroxypropyl)cyclohex-2-en-1-one involves its role as an intermediate in various organic reactions. It can participate in Michael addition reactions, where nucleophiles add to the β-position of the enone . This compound can also undergo aldol condensation reactions, forming larger cyclic structures.

Comparison with Similar Compounds

Table 1: Structural and Molecular Comparisons

Compound Name	Molecular Formula	Substituents	Key Features	Evidence Source
3-(3-Hydroxypropyl)cyclohex-2-en-1-one	C₉H₁₄O₂	3-hydroxypropyl at C3	Polar hydroxyl group, alkyl chain	N/A*
3-Cyclopropyl-2-(3-methylbutyl)cyclohex-2-en-1-one	C₁₄H₂₂O	Cyclopropyl at C3, 3-methylbutyl at C2	Steric bulk, potential ring strain
2-Hydroxy-3-isopropyl-6-methylcyclohex-2-en-1-one	C₉H₁₄O₂	Hydroxyl at C2, isopropyl at C3, methyl at C6	Multiple substituents, stereochemical complexity
2-(1-(Ethoxyimino)propyl)-3-hydroxy-5-(2,4,6-trimethylphenyl)cyclohex-2-en-1-one	C₂₁H₂₇NO₃	Ethoxyimino, trimethylphenyl at C5	Aromaticity, extended conjugation
3-Isopropylcyclohex-2-en-1-one	C₉H₁₄O	Isopropyl at C3	Non-polar, compact substituent

*No direct evidence for the target compound; structural formula inferred from nomenclature.

Key Observations:

Polarity and Solubility: The hydroxyl group in 3-(3-Hydroxypropyl)cyclohex-2-en-1-one enhances polarity compared to non-hydroxylated analogs like 3-isopropylcyclohex-2-en-1-one . This may improve aqueous solubility, a critical factor in drug delivery or environmental fate.

In contrast, the hydroxypropyl chain in the target compound offers flexibility with moderate steric demand.

Electronic Effects: The α,β-unsaturated ketone common to all compounds is electron-deficient, but substituents like the hydroxyl group (in ) or ethoxyimino group (in ) alter electron density. For example, the hydroxyl group in the target compound may participate in hydrogen bonding, stabilizing the enol tautomer.

Aromatic Interactions : The trimethylphenyl substituent in introduces aromatic π-system interactions, which could enhance binding to biological targets or alter photochemical behavior.